Cas no 59951-58-5 (1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-)

• Product Name: 1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-
• CAS No: 59951-58-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 336697
• Update Time: 2024-01-28

1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)-
• 1-Penten-3-one, 2-methyl-1-(methylamino)-, (E)- (9CI)

• Inchi： 1S/C7H13NO/c1-4-7(9)6(2)5-8-3/h5,8H,4H2,1-3H3/b6-5+
• InChI Key： YWMFXNSDGHVSGL-AATRIKPKSA-N
• SMILES： C(/NC)=C(/C)\C(=O)CC

Computed Properties

• Exact Mass: 127.09979

Experimental Properties

• Density: 0.886±0.06 g/cm3(Predicted)
• Boiling Point: 211.3±23.0 °C(Predicted)
• PSA: 29.1
• pka: 6.19±0.70(Predicted)